Cas no 121806-85-7 (21H,23H-Porphine-2,18-dipropanoicacid,8-[1-[1-[13,17-bis(2-carboxyethyl)-7-(1-hydroxyethyl)-3,8,12,18-tetramethyl-21H,23H-porphin-2-yl]ethoxy]ethyl]-13-ethenyl-3,7,12,17-tetramethyl-,a,a'-dimethyl ester (9CI))
![21H,23H-Porphine-2,18-dipropanoicacid,8-[1-[1-[13,17-bis(2-carboxyethyl)-7-(1-hydroxyethyl)-3,8,12,18-tetramethyl-21H,23H-porphin-2-yl]ethoxy]ethyl]-13-ethenyl-3,7,12,17-tetramethyl-,a,a'-dimethyl ester (9CI) structure](https://www.kuujia.com/scimg/cas/121806-85-7x500.png)
121806-85-7 structure
Product name:21H,23H-Porphine-2,18-dipropanoicacid,8-[1-[1-[13,17-bis(2-carboxyethyl)-7-(1-hydroxyethyl)-3,8,12,18-tetramethyl-21H,23H-porphin-2-yl]ethoxy]ethyl]-13-ethenyl-3,7,12,17-tetramethyl-,a,a'-dimethyl ester (9CI)
21H,23H-Porphine-2,18-dipropanoicacid,8-[1-[1-[13,17-bis(2-carboxyethyl)-7-(1-hydroxyethyl)-3,8,12,18-tetramethyl-21H,23H-porphin-2-yl]ethoxy]ethyl]-13-ethenyl-3,7,12,17-tetramethyl-,a,a'-dimethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 21H,23H-Porphine-2,18-dipropanoicacid,8-[1-[1-[13,17-bis(2-carboxyethyl)-7-(1-hydroxyethyl)-3,8,12,18-tetramethyl-21H,23H-porphin-2-yl]ethoxy]ethyl]-13-ethenyl-3,7,12,17-tetramethyl-,a,a'-dimethyl ester (9CI)
- 21H,23H-Porphine-2,18-dipropanoicacid,8-[1-[1-[13,17-bis(2-carboxyethyl)-7-(1-hydroxyethyl)-3,8,12,18-tetramethyl-21H,23H-porphin-2-yl]ethoxy]ethyl]-13-ethenyl-3,7,12,17-tetramethyl-,a,a'-dimethyl est
- 3-[18-(2-carboxyethyl)-13-[1-[1-[17-ethenyl-8,12-bis(3-methoxy-3-oxopropyl)-3,7,13,18-tetramethyl-21,24-dihydroporphyrin-2-yl]ethoxy]ethyl]-3,7,12,17-tetramethyl-8-propan-2-yl-22,23-dihydroporphyrin-2
- protoporphyrin dimethyl ester hematoporphyrin ether
- 1-(3-(1-Hydroxyethyl)deuteroporphyrin-8-yl)-1'-(8-vinyldeuteroporphyrin dimethyl ester-3-yl)ethyl ester
- 21H,23H-Porphine-2,18-dipropanoic acid, 8-(1-(1-(2,18-bis(2-carboxyethyl)-12-(1-hydroxyethyl)-3,8,13,17-tetramethyl-21H,23H,porphin-7-yl)ethoxy)ethyl)-13-ethenyl-3,7,12,17-tetramethyl-, alpha2,alpha18-dimethyl ester
- Phdehe
- 3-[18-(2-carboxyethyl)-13-[1-[1-[17-ethenyl-8,12-bis(3-methoxy-3-oxopropyl)-3,7,13,18-tetramethyl-21,24-dihydroporphyrin-2-yl]ethoxy]ethyl]-3,7,12,17-tetramethyl-8-propan-2-yl-22,23-dihydroporphyrin-2-yl]propanoic acid
- 121806-85-7
-
- Inchi: InChI=1S/C71H78N8O9/c1-16-44-34(4)52-28-63-70(40(10)55(78-63)26-50-37(7)47(19-23-67(84)86-14)60(74-50)32-61-48(20-24-68(85)87-15)38(8)51(75-61)27-57(44)72-52)42(12)88-43(13)71-41(11)56-30-62-69(33(2)3)39(9)54(77-62)25-49-35(5)45(17-21-65(80)81)58(73-49)31-59-46(18-22-66(82)83)36(6)53(76-59)29-64(71)79-56/h16,25-33,42-43,72,77-79H,1,17-24H2,2-15H3,(H,80,81)(H,82,83)/b49-25-,50-26-,51-27-,52-28+,53-29-,54-25-,55-26-,56-30+,57-27-,58-31-,59-31-,60-32-,61-32-,62-30+,63-28+,64-29-
- InChI Key: AKCPAFUNQZKKNO-VGANREBPSA-N
- SMILES: COC(CCC1=C(C)C2=NC1=CC1=NC(=CC3NC(C=C4NC(=C2)C(C=C)=C4C)=C(C(OC(C2=C(C)C4=CC5NC(C=C6N=C(C=C7N=C(C=C2N4)C(C)=C7CCC(=O)O)C(CCC(=O)O)=C6C)=C(C)C=5C(C)C)C)C)C=3C)C(C)=C1CCC(OC)=O)=O
Computed Properties
- Exact Mass: 1258.61076
- Monoisotopic Mass: 1186.58917610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 88
- Rotatable Bond Count: 20
- Complexity: 2380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 251Ų
- XLogP3: 8.7
Experimental Properties
- PSA: 280.01
21H,23H-Porphine-2,18-dipropanoicacid,8-[1-[1-[13,17-bis(2-carboxyethyl)-7-(1-hydroxyethyl)-3,8,12,18-tetramethyl-21H,23H-porphin-2-yl]ethoxy]ethyl]-13-ethenyl-3,7,12,17-tetramethyl-,a,a'-dimethyl ester (9CI) Related Literature
-
Myriam Linke,Norifumi Fujita,Jean-Claude Chambron,Valérie Heitz,Jean-Pierre Sauvage New J. Chem., 2001,25, 790-796
-
Christopher D. Roland,Tianyu Zhang,Sudarsan VenkatRamani,Ion Ghiviriga,Adam S. Veige Chem. Commun., 2019,55, 13697-13700
-
5. 3D microfluidic ex vivo culture of organotypic tumor spheroids to model immune checkpoint blockadeAmir R. Aref,Brandon P. Piel,Chensheng Zhou,Raven Vlahos Coakley,Alan Bartels,Michaela Bowden,Zach Herbert,Sarah Hill,Sean Gilhooley,Jacob Carter,Israel Cañadas,Tran C. Thai,Shunsuke Kitajima,Valeria Chiono Lab Chip, 2018,18, 3129-3143
121806-85-7 (21H,23H-Porphine-2,18-dipropanoicacid,8-[1-[1-[13,17-bis(2-carboxyethyl)-7-(1-hydroxyethyl)-3,8,12,18-tetramethyl-21H,23H-porphin-2-yl]ethoxy]ethyl]-13-ethenyl-3,7,12,17-tetramethyl-,a,a'-dimethyl ester (9CI)) Related Products
- 1261769-90-7(2-(5-Hydroxynaphthalen-2-yl)acetonitrile)
- 90348-48-4(3-Chloro-N-(2-chloro-5-nitrophenyl)propanamide)
- 50530-06-8(6-Bromohexanoic Acid Sodium Salt)
- 1334148-10-5(2-(piperidin-4-yl)azepane-1-carboxamide)
- 445003-37-2(TERT-BUTYL 4-BROMO-2-METHYLBENZOATE)
- 2071234-41-6(5-Fluorothiophene-2-sulfonamide)
- 951891-78-4(2-Chloro-3-(2,5-dimethylphenyl)-1-propene)
- 2137992-28-8(Methyl 2-chloro-5-fluoro-8-methylquinoline-3-carboxylate)
- 1369342-92-6(6-hydroxy-1H-indole-2-carbaldehyde)
- 1089534-21-3(2-phenyl-N-[2-(piperidin-1-yl)phenyl]ethene-1-sulfonamide)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
